Cas no 2172190-07-5 (4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole
• CAS No: 2172190-07-5
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 5842127
• PubChem ID: 165603382
• Update Time: 2025-06-08

4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole
• EN300-1595361
• 2172190-07-5

• Inchi： 1S/C11H18ClN3O/c1-16-6-2-5-15-11(7-9-3-4-9)10(8-12)13-14-15/h9H,2-8H2,1H3
• InChI Key： BUJZSUHTFBIVQT-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC2CC2)N(CCCOC)N=N1

Computed Properties

• Exact Mass: 243.1138399g/mol
• Monoisotopic Mass: 243.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole

Research Brief on 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole (CAS: 2172190-07-5)

The compound 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole (CAS: 2172190-07-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of this triazole derivative as a key intermediate in the synthesis of more complex bioactive molecules. The presence of both chloromethyl and cyclopropylmethyl groups offers multiple sites for further functionalization, making it a valuable scaffold for the development of novel pharmacophores. Researchers have successfully utilized this compound in click chemistry reactions, leveraging its 1,2,3-triazole core for the construction of diverse molecular architectures.

In terms of biological activity, preliminary in vitro studies suggest that 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole exhibits moderate inhibitory effects against certain enzyme targets, particularly those involved in inflammatory pathways. The compound's ability to modulate protein-protein interactions has been investigated, with promising results in cell-based assays. However, comprehensive pharmacokinetic and toxicity profiles are still under investigation to assess its suitability as a lead compound.

The synthetic routes to this compound have been optimized in recent publications, with particular emphasis on improving yield and purity. A notable advancement involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which have proven efficient for the construction of the triazole core. Researchers have also explored alternative protecting group strategies for the chloromethyl functionality to enhance the compound's stability during subsequent transformations.

From a medicinal chemistry perspective, derivatives of this triazole compound have shown potential in addressing challenging drug targets, including protein kinases and G-protein-coupled receptors (GPCRs). The cyclopropyl moiety in particular has been identified as a crucial structural element for conferring metabolic stability and improving membrane permeability. Several research groups are currently investigating the incorporation of this scaffold into larger drug-like molecules targeting neurological disorders and autoimmune diseases.

Future research directions for this compound include extensive structure-activity relationship (SAR) studies to optimize its biological properties, as well as the development of more efficient synthetic methodologies. The compound's potential as a versatile building block in fragment-based drug discovery approaches is also being explored. As the understanding of its molecular interactions deepens, 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole may emerge as an important tool compound in chemical biology research and drug discovery efforts.